Cas no 1445-69-8 (1,2,3,4-tetrahydrophthalazine-1,4-dione)

1,2,3,4-tetrahydrophthalazine-1,4-dione Properties

Names and Identifiers

• 2,3-Dihydrophthalazine-1,4-dione
• 1,4-PHTHALAZINEDIONE
• 2,3-DIHYDRO-1,4-PHTHALAZINEDIONE
• PHTALYLHYDRAZINE
• PHTHALHYDRAZINE
• PHTHALIC HYDRAZIDE
• 1,4-Ketophthalazine
• 1,4-phthalazinediol
• 2,3-dihydro-4-phthalazinedione
• n,n’-phthaloylhydrazine
• phthalicacidcyclichydrazide
• phthalocyclohydrazide
• 2,3-DIHYDRO-1,4-PHTHALAZINEDIONE PHTHALHYDRAZINE
• 1,4-Phthalazinedione, 2,3-dihydro- (6CI,7CI,8CI,9CI)
• INTERVIEW WITH THE VAMPIRE
• Phthalic acid dihydrazide
• Phthalhydrazide
• 1,4-Phthalazinedione, 2,3-dihydro-
• 2,3-Dihydrophalazine-1.4-dione
• 1,4-DIHYDROXYPHTHALAZINE
• 2,3-DIHYDRO-PHTHALAZINE-1,4-DIONE
• Phthalhydrizide
• Phthalodihydrazide
• Phthalohydrazide
• Phthaloylhydrazine
• phthalazine-1,4-diol
• 1,2,3,4-tetrahydrophthalazine-1,4-dione
• NSC651
• KGLPWQKSKUVKMJ-UHFFFAOYSA-N
• Phthalhydrazide, 99%
• phthalylhydrazine
• hydroxyphthalazinone
• 1(2H)-Phthalazinone, 4-hydroxy-
• dihydroxy-phthalazine
• NSC201511
• PubChem22706
• Maybridge1_007073
• 1,4-di-hydroxyphthalazine
• Oprea1_494222
• Oprea1_69337
• SY029501
• MFCD00006888
• Z50146004
• DTXSID90871842
• AKOS005700317
• EU-0066961
• Oprea1_693370
• HMS561J11
• AH-034/32850062
• InChI=1/C8H6N2O2/c11-7-5-3-1-2-4-6(5)8(12)10-9-7/h1-4H,(H,9,11)(H,10,12
• F0451-0418
• BS-3876
• Phthalhydrazide, Vetec(TM) reagent grade, 98%
• NSC-651
• EN300-16237
• NS00044850
• AC-5094
• 2,3-dihydrophathalazine-1,4-dione
• AKOS000120770
• SR-01000633312-1
• CCG-43389
• Phthalazine-1,4(2H,3H)-dione
• 2,3-Dihydro-1,4-phthalazinedione #
• SR-01000390724
• AKOS022140382
• D70389
• 1445-69-8
• AMY8973
• 2,4-PHTHALAZINEDIONE
• FT-0633546
• 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine
• SR-01000390724-1
• BCP30182
• SCHEMBL29766
• NSC-201511
• Phthalhydrazide, ReagentPlus(R), 99%
• CS-W001441
• '2,3-Dihydro-1,4-phthalazinedione
• 2,3-Dihydrophthalazine-1,4-dione; 2,3-Dihydro-1,4-phthalazinedione
• P0354
• Q-201576
• Phtalylhydrazine
• STL301599
• STL047181
• Phthalic Hydrazide
• 2,3-dihydro-phthalazine-1,4-dione
• STK357763
• 4-hydroxyphthalazin-1(2H)-one
• 2,3-Dihydro-1,4-phthalazinedione
• 1,4-Phthalazinedione
• +Expand

• MDL： MFCD00006888
• InChIKey： KGLPWQKSKUVKMJ-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c11-7-5-3-1-2-4-6(5)8(12)10-9-7/h1-4H,(H,9,11)(H,10,12)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C(N([H])N1[H])=O
• BRN： 135926

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.043
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: 0.21640
• PSA: 65.72000
• Refractive Index: 1.5770 (estimate)
• Boiling Point: 523.5°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 270.4ºC
• FEMA: 3284
• Solubility: Soluble in acetone and acetic acid.
• Color/Form: White powder.
• Solubility: Soluble in acetone and acetic acid.
• Density: 1.3264 (rough estimate)

1,2,3,4-tetrahydrophthalazine-1,4-dione Security Information

• RTECS：TH8890080
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

1,2,3,4-tetrahydrophthalazine-1,4-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides